Cas no 1185082-65-8 (5-Acetyl-d3-amino-6-formylamino-3-methyluracil)

• Product Name: 5-Acetyl-d3-amino-6-formylamino-3-methyluracil
• CAS No: 1185082-65-8
• MF: C₈H₁₀N₄O₄
• MW: 229.207886219025
• CID: 895444
• Update Time: 2025-10-22

5-Acetyl-d3-amino-6-formylamino-3-methyluracil Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-d3-amino-6-formylamino-3-methyluracil (also see A168213)
• &nbsp
• 2,2,2-trideuterio-N-(6-formamido-3-methyl-2,4-dioxo-1H-pyrimidin-5-yl)acetamide
• 5-Acetyl-d3-amino-6-formylamino-3-methyluracil (also see A168213)
• 5-Acetyl-d3-amino-6-formylamino-3-methyluracil
• AFMU-d3

• Inchi： 1S/C8H10N4O4/c1-4(14)10-5-6(9-3-13)11-8(16)12(2)7(5)15/h3H,1-2H3,(H,9,13)(H,10,14)(H,11,16)/i1D3
• InChI Key： RDZNZFGKEVDNPK-FIBGUPNXSA-N
• SMILES： O=C1C(=C(NC=O)NC(N1C)=O)NC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 229.08900

Experimental Properties

• Melting Point: 227-229°C
• PSA: 120.30000
• LogP: 0.31160

Additional information on 5-Acetyl-d3-amino-6-formylamino-3-methyluracil

Introduction to 5-Acetyl-d3-amino-6-formylamino-3-methyluracil (CAS No. 1185082-65-8) and Its Applications in Modern Chemical Biology

5-Acetyl-d3-amino-6-formylamino-3-methyluracil, identified by the Chemical Abstracts Service Number (CAS No.) 1185082-65-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of modified uracil derivatives, which are widely studied for their potential applications in drug development, particularly in the synthesis of nucleoside analogs and as intermediates in the production of biologically active molecules.

The molecular structure of 5-Acetyl-d3-amino-6-formylamino-3-methyluracil incorporates several functional groups that contribute to its unique chemical properties and biological activity. The presence of an acetyl group at the 5-position, a deuterated amino group at the 3-position, a formyl group at the 6-position, and a methyl group at the 3-position enhances its reactivity and makes it a valuable scaffold for further chemical modifications. These modifications allow researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of deuterated nucleoside analogs due to their potential advantages over conventional non-deuterated counterparts. Deuterium substitution can lead to increased metabolic stability, reduced degradation rates, and enhanced bioavailability. The incorporation of deuterium at the 3-position in 5-Acetyl-d3-amino-6-formylamino-3-methyluracil exemplifies this trend, as it may contribute to the compound's resistance to enzymatic degradation and prolonged half-life in vivo.

One of the most compelling aspects of 5-Acetyl-d3-amino-6-formylamino-3-methyluracil is its utility as an intermediate in the synthesis of nucleoside analogs used in antiviral and anticancer therapies. Nucleoside analogs are synthetic molecules that mimic natural nucleosides and are incorporated into growing DNA or RNA chains during replication or transcription. By inhibiting viral replication or disrupting cancer cell proliferation, these analogs have become a cornerstone of modern chemotherapy regimens.

The formyl group at the 6-position of 5-Acetyl-d3-amino-6-formylamino-3-methyluracil provides a reactive site for further functionalization, enabling the attachment of additional pharmacophores or biomolecules. This feature makes it a versatile building block for drug discovery efforts aimed at developing novel therapeutics with improved efficacy and reduced side effects. Researchers have leveraged this reactivity to create conjugates that target specific biological pathways or enhance drug delivery systems.

Recent studies have highlighted the potential of 5-Acetyl-d3-amino-6-formylamino-3-methyluracil in the development of antiviral agents. Viruses such as influenza and hepatitis C rely on host cellular machinery for replication, making nucleoside analogs an attractive strategy for inhibiting viral propagation. The unique structural features of this compound may allow it to interfere with viral polymerases more effectively than existing antiviral drugs, offering hope for more potent treatments with fewer resistance issues.

In addition to its antiviral applications, 5-Acetyl-d3-amino-6-formylamino-3-methyluracil has shown promise in anticancer research. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic gain. By targeting these pathways with nucleoside analogs, researchers aim to disrupt cancer cell growth and survival while minimizing harm to healthy tissues. The deuterated amino group in this compound may enhance its selectivity for cancer cells by altering its metabolic clearance rates.

The synthesis of 5-Acetyl-d3-amino-6-formylamino-3-methyluracil involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yields and purity. The use of deuterium-labeled reagents allows for the introduction of deuterium atoms at specific positions without compromising overall reaction efficiency.

The pharmacological evaluation of 5-Acetyl-d3-amino-6-formylamino-3-methyluracil has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit viral polymerase activity and disrupt DNA replication in cancer cells. Preclinical trials are underway to assess its efficacy and safety profiles in animal models. These studies aim to provide a solid foundation for future clinical investigations and potential regulatory approval.

The development of new pharmaceutical agents is often hampered by challenges such as poor solubility, rapid metabolism, or immunogenicity. The structural features of 5-Acetyl-d3-amino-6-formylamino-3-methyluracil, including its modified uracil backbone and functional groups, may address some of these issues by enhancing drug-like properties such as solubility and bioavailability. Additionally, deuterium substitution can improve metabolic stability, reducing the need for frequent dosing.

The impact of 5-Acetyl-d3-amino-6-formylamino-3-methylurulose on drug discovery extends beyond antiviral and anticancer applications. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical research. By understanding how this compound interacts with biological targets, researchers can gain insights into disease pathways and identify new therapeutic opportunities.

In conclusion,5-Acetyl-d3-amino-6-formylamino-3-methyluracil (CAS No. 1185082-65-8) is a multifunctional compound with significant potential in modern chemical biology and pharmaceutical research. Its structural features enable diverse applications in drug development, from synthesizing nucleoside analogs to targeting viral infections and cancerous growths. As research continues to uncover new therapeutic uses for this compound,5-Acetyl-d3-amino-6-formylamino-3-methyluracil is poised to play an increasingly important role in advancing medical treatments.